5-Formyl 3-methyl furoic acid
Cat. No. B8367408
M. Wt: 154.12 g/mol
InChI Key: QJHLCUOJRLTPSI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH2:20]1[O:21][CH2:22][CH2:23][CH2:24]1.[CH3:10][CH2:11][CH2:12][CH2:13][Li:14].[CH3:1][c:2]1[c:3]([C:7](=[O:8])[OH:9])[o:4][cH:5][cH:6]1.[O:15]=[CH:16][N:17]([CH3:18])[CH3:19]>>[CH3:1][c:2]1[c:3]([C:7](=[O:8])[OH:9])[o:4][c:5]([CH:16]=[O:15])[cH:6]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Li]CCCC
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1ccoc1C(=O)O
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|
Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CN(C)C=O
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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Cc1cc(C=O)oc1C(=O)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
